Cas no 1805793-06-9 (3-(3-Bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid)

• Product Name: 3-(3-Bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid
• CAS No: 1805793-06-9
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4940571
• Update Time: 2025-06-20

3-(3-Bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13BrO5/c13-5-8(15)4-7-2-1-3-9(10(7)6-14)11(16)12(17)18/h1-3,11,14,16H,4-6H2,(H,17,18)
• InChI Key： OOEOFTVWEBFYKZ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(C(=O)O)O)C=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8

Additional information on 3-(3-Bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid

Introduction to 3-(3-Bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic Acid (CAS No. 1805793-06-9)

3-(3-Bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid is a specialized organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805793-06-9, possesses a distinctive molecular framework that includes both bromine and hydroxymethyl functional groups, making it a versatile intermediate in synthetic chemistry. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for its application in drug design and molecular biology studies.

The compound's structure, characterized by a mandelic acid backbone modified with a bromo-substituted propyl group and a hydroxymethyl moiety, positions it as a valuable building block for the synthesis of more complex molecules. In recent years, the pharmaceutical industry has shown increasing interest in such intermediates due to their potential role in developing novel therapeutic agents. The mandelic acid moiety, in particular, is well-known for its utility in the synthesis of various pharmacologically active compounds, including antibiotics and anti-inflammatory agents.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized mandelic acids in drug discovery. The bromine atom in 3-(3-bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid serves as a versatile handle for further chemical modifications, enabling the construction of diverse molecular architectures. This property makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental techniques in modern organic synthesis.

One of the most promising applications of this compound is in the development of small-molecule inhibitors targeting specific biological pathways. The hydroxymethyl group provides a site for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets. For instance, studies have demonstrated that hydroxymethyl-substituted compounds can exhibit improved solubility and bioavailability, key factors in drug design. Additionally, the bromine substituent allows for easy introduction of other functional groups through nucleophilic aromatic substitution reactions, further expanding the synthetic possibilities.

In academic research, 3-(3-bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid has been employed in the synthesis of novel antimicrobial agents. The combination of the mandelic acid scaffold and the bromo-substituted propyl group provides a unique structural motif that can interact with bacterial enzymes and cell walls. Preliminary studies have shown that derivatives of this compound exhibit promising activity against resistant bacterial strains, highlighting its potential as a lead compound for antibiotic development.

The compound's utility extends beyond pharmaceutical applications. In materials science, functionalized mandelic acids are being explored as monomers for polymer synthesis. The presence of both hydroxymethyl and carboxylic acid functionalities allows for the formation of cross-linked networks with tailored properties. Such polymers find applications in drug delivery systems, where controlled release profiles are essential for therapeutic efficacy.

From an industrial perspective, the production of 3-(3-bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid presents both challenges and opportunities. Efficient synthetic routes must be developed to ensure scalability while maintaining high purity standards. Advances in catalytic methods and green chemistry principles have enabled more sustainable production processes, reducing waste and energy consumption. These innovations are crucial for meeting the growing demand for specialized intermediates in the pharmaceutical industry.

The safety profile of this compound is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and lab coats should be used when handling 3-(3-bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid to prevent skin irritation or other adverse effects.

In conclusion, 3-(3-bromo-2-oxopropyl)-2-(hydroxymethyl)mandelic acid (CAS No. 1805793-06-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with therapeutic relevance. As research continues to uncover new applications for this compound, its importance in drug discovery and materials science is likely to grow even further.